Cas no 1549342-83-7 (5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide)

• Product Name: 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide
• CAS No: 1549342-83-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 4605447
• PubChem ID: 82761633
• Update Time: 2025-06-08

5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide
• 1(2H)-Quinolinecarboxamide, 5-amino-3,4-dihydro-

• Inchi： 1S/C10H13N3O/c11-8-4-1-5-9-7(8)3-2-6-13(9)10(12)14/h1,4-5H,2-3,6,11H2,(H2,12,14)
• InChI Key： QHPNYZWNBDYWOF-UHFFFAOYSA-N
• SMILES： N1(C(N)=O)C2=C(C(N)=CC=C2)CCC1

Additional information on 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide

Comprehensive Overview of 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide (CAS No. 1549342-83-7): Properties, Applications, and Research Insights

The compound 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide (CAS No. 1549342-83-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydroquinoline core with an amino and carboxamide functional group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential in targeting neurological disorders, inflammation, and metabolic diseases, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for heterocyclic compounds like 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide has surged due to their versatility in medicinal chemistry. The compound’s CAS No. 1549342-83-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its molecular framework is particularly attractive for designing inhibitors of enzymes such as kinases and proteases, which are critical in cancer and autoimmune disease pathways. This aligns with the growing interest in small-molecule therapeutics and targeted drug delivery systems.

From a synthetic perspective, 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide offers intriguing challenges and opportunities for chemists. Its preparation often involves multi-step reactions, including reductive amination and cyclization techniques, which are topics of high interest in organic chemistry forums. The compound’s carboxamide moiety enhances its solubility and bioavailability, making it a preferred candidate for preclinical studies. These attributes are frequently discussed in the context of ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in drug development circles.

The pharmacological potential of CAS No. 1549342-83-7 extends to its role in modulating neurotransmitter systems. Recent studies suggest that derivatives of tetrahydroquinoline scaffolds may influence dopaminergic and serotonergic pathways, which are central to treating depression and Parkinson’s disease. This connection has spurred collaborations between academia and industry, particularly in the wake of rising mental health awareness and the search for novel neuroprotective agents. Such applications are often highlighted in SEO-driven content, as users increasingly search for terms like "quinoline-based drugs" and "new CNS therapeutics."

Another area where 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide shines is in its utility as a building block for combinatorial chemistry. Its modular structure allows for the creation of diverse libraries of analogs, a strategy employed in high-throughput screening campaigns. This resonates with the pharmaceutical industry’s shift toward fragment-based drug design and AI-driven molecular discovery, both of which are trending topics in scientific literature and online searches. The compound’s CAS No. 1549342-83-7 is often cited in patents related to these methodologies.

Environmental and regulatory considerations also play a role in the discourse around 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide. While not classified as hazardous, its synthesis and handling require adherence to green chemistry principles, such as minimizing waste and using sustainable solvents. This aligns with broader societal concerns about sustainable pharmaceuticals and eco-friendly synthesis, which are frequently searched keywords among environmentally conscious researchers and policymakers.

In summary, 5-amino-1,2,3,4-tetrahydroquinoline-1-carboxamide (CAS No. 1549342-83-7) represents a multifaceted compound with significant promise in drug discovery and chemical innovation. Its applications span neurological research, enzyme inhibition, and sustainable chemistry, making it a subject of enduring interest. By integrating insights from trending topics like precision medicine, AI in drug discovery, and green synthesis, this overview underscores the compound’s relevance in both scientific and SEO-optimized contexts.